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Compound of Interest

Compound Name: 5-Fluoroisoquinoline

cat. No.: B1369514

An In-depth Technical Guide to 5-Fluoroisoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoquinoline and its analogs are a pivotal class of heterocyclic compounds extensively utilized
in pharmaceuticals due to their diverse biological activities.[1] The isoquinoline nucleus is a
privileged scaffold in drug design and is present in numerous natural products, including the
alkaloids papaverine and morphine.[1][2] The introduction of a fluorine atom into organic
molecules can significantly alter their physicochemical and biological properties, such as
metabolic stability, binding affinity, and lipophilicity. This makes fluorinated isoquinolines,
including 5-Fluoroisoquinoline, compounds of significant interest in medicinal chemistry and
drug discovery.[3]

This guide provides a comprehensive review of the available literature on 5-
Fluoroisoquinoline, focusing on its chemical properties, synthesis, biological activities, and its
role as a key intermediate in the development of therapeutic agents.

Chemical and Physical Properties

5-Fluoroisoquinoline is an aromatic heterocyclic compound with the molecular formula
CoHeFN.[4] Its structure consists of an isoquinoline ring system with a fluorine atom substituted
at the 5th position. The physical and chemical properties of 5-Fluoroisoquinoline are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CoHeFN [415]
Molecular Weight 147.15 g/mol [4]

CAS Number 394-66-1 [41[5]
Appearance Off-White Solid

Purity ~96.0% [5]

LogP 2.37390 [5]

PSA (Polar Surface Area) 12.89000 A2 [5]

InChi Key YZPWGDDACXZRFI- 4]

UHFFFAOYSA-N

C1=CC2=C(C=CN=C2)C(=C1)
SMILES c [4]

Synthesis and Experimental Protocols

The synthesis of fluorinated isoquinolines is a critical step in the development of new drug
candidates. While specific protocols for the direct synthesis of 5-Fluoroisoquinoline are not
extensively detailed in the provided results, the synthesis of its derivatives, such as 4-
fluoroisoquinoline-5-sulfonyl chloride, provides insight into the relevant chemical
transformations.

A common strategy involves the sulfonation and subsequent halogenation of a 4-
fluoroisoquinoline precursor.[6] This "one-pot" synthesis is efficient and minimizes the need for
extensive purification from positional isomers.[6][7]

Example Experimental Protocol: Synthesis of 4-
Fluoroisoquinoline-5-sulfonyl Chloride Hydrochloride

This protocol is adapted from a described synthesis for a key derivative of fluoroisoquinoline.[3]

o Sulfonation:
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[e]

To a 200-mL reactor equipped with a stirrer, thermometer, condenser, and a dropper, add
sulfuric anhydride (94.3 g, 1.18 mol) that has been liquefied by heating to 20-35°C.

[e]

Adjust the internal temperature to 26-34°C.

o

Gradually add 4-fluoroisoquinoline sulfuric acid salt (33.33 g, 0.136 mol) while maintaining
the internal temperature.

o

Adjust the internal temperature to 30°C and stir the mixture for 13 hours.[8]

e Halogenation:
o Add thionyl chloride (89.0 g, 0.75 mol) dropwise to the reaction mixture.
o Heat the mixture to 70°C and stir for four hours.[8]

e Work-up and Isolation:
o After the reaction is complete, cool the reactor.

o In a separate 3 L reactor, add water (333 mL), ice (600 g), and methylene chloride (500
mL) and cool to 0°C or lower.

o Gradually add the reaction mixture to the cooled reactor, ensuring the internal temperature
does not exceed 5°C.

o Gradually add sodium hydrogencarbonate (330 g) while maintaining the temperature
between 5°C and 10°C.

o Remove the formed inorganic salt by filtration.
o Separate the filtrate and extract the aqueous layer with methylene chloride (333 mL).

o Combine the organic layers, wash with saturated brine (166 mL), and dry with anhydrous
sodium sulfate (21 g).[8]

e Salt Formation and Purification:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.lookchem.com/casno906820-08-4.html
https://www.lookchem.com/casno906820-08-4.html
https://www.lookchem.com/casno906820-08-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o After filtering the drying agent, adjust the total volume of the organic layer to 1.2 L with
methylene chloride.

o Add 4N HCI/EtOAc (41 mL) dropwise at 18-21°C.
o Stir the mixture at 30°C for one hour.

o Collect the precipitated crystals by filtration and wash with methylene chloride (110 mL) to
yield 4-fluoroisoquinoline-5-sulfonyl chloride hydrochloride.[8]

Figure 1: A generalized workflow for the synthesis of a fluoroisoquinoline derivative.

Biological Activity and Applications

The isoquinoline scaffold is a cornerstone in the development of drugs for a wide range of
diseases, including cancer, infections, and neurological disorders.[1] The introduction of
fluorine can enhance the biological activity of these compounds.

Antimicrobial and Anticancer Potential

Research indicates that derivatives of 5-Fluoroisoquinoline, such as 5-fluoro-7-
methoxyisoquinoline-1-carboxylic acid, exhibit notable biological activities, including
antibacterial and anticancer properties.[9] The mechanism of action often involves the inhibition
of key enzymes or pathways essential for microbial growth or tumor proliferation.[9] Novel
alkynyl isoquinolines have demonstrated potent bactericidal activity against a range of Gram-
positive bacteria, including multidrug-resistant strains like MRSA.[10]

While specific quantitative data for 5-Fluoroisoquinoline is not readily available in the
reviewed literature, the table below summarizes the activity of related fluoroquinolone
compounds against various bacterial strains, which is indicative of the potential of this class of
molecules.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.lookchem.com/casno906820-08-4.html
https://pubmed.ncbi.nlm.nih.gov/32329698/
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.smolecule.com/products/s15873743
https://www.smolecule.com/products/s15873743
https://pmc.ncbi.nlm.nih.gov/articles/PMC9416421/
https://www.benchchem.com/product/b1369514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Activity (MIC
Compound Class Organism Source(s)
Range)
Fluoroquinolones P. aeruginosa 5453 uM - 87.241 uM  [11]
Fluoroguinolones K. pneumonia 0.082 uM - 87.241 pM  [11]

o MIC of 0.5 pg/mL for
Alkynyl Isoquinolines S. aureus (MRSA) o [10]
some derivatives

Pharmaceutical Intermediates

5-Fluoroisoquinoline and its derivatives are valuable intermediates in the synthesis of more
complex pharmaceutical compounds.[6][9] For instance, 4-fluoroisoquinoline-5-sulfonyl chloride
hydrochloride is a key intermediate in the synthesis of Ripasudil, a Rho kinase inhibitor used
for the treatment of glaucoma and ocular hypertension.[12]

Role in Drug Discovery and Signaling Pathways

The drug discovery process is a long and complex journey from an initial chemical entity to a
marketed drug. A molecule like 5-Fluoroisoquinoline would typically be considered in the
early "discovery" phase, where it can be used as a building block to generate a library of novel
compounds for screening.

Figure 2: A simplified overview of the drug discovery and development pipeline.

The biological effects of drugs are often mediated through their interaction with cellular
signaling pathways. While the specific pathways modulated by 5-Fluoroisoquinoline are a
subject for further research, it is known that other fluorinated compounds, like 5-fluorouracil,
can have profound effects on pathways such as JAK/STAT, Wnt, and NF-kB, which are often
implicated in cancer drug resistance.[13] The isoquinoline scaffold itself is being explored for its
effects on various cellular pathways.[6]

The diagram below illustrates a generalized model of how a drug candidate, derived from a
scaffold like 5-Fluoroisoquinoline, might interact with a cellular signaling cascade to produce
a therapeutic effect.

Figure 3: A conceptual diagram of a drug candidate modulating a cellular signaling pathway.
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Conclusion

5-Fluoroisoquinoline is a valuable heterocyclic compound with significant potential in the field
of drug discovery and development. Its chemical properties, conferred by the fluorine atom and
the isoquinoline core, make it an attractive starting point for the synthesis of novel therapeutic
agents. While much of the current literature focuses on its derivatives, the core scaffold holds
promise for the generation of new molecules with potent biological activities, particularly in the
areas of oncology and infectious diseases. Further research into the synthesis, biological
evaluation, and mechanism of action of 5-Fluoroisoquinoline and its analogs will undoubtedly
continue to be a fruitful area of investigation for medicinal chemists and pharmacologists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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